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Compound of Interest

Compound Name: 1,4-Dithiane-2,5-diol

Cat. No.: B140307

An In-depth Technical Guide to 2,5-Dihydroxy-1,4-
dithiane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical, chemical, and biological
properties of 2,5-dihydroxy-1,4-dithiane (CAS No: 40018-26-6), a versatile heterocyclic
compound. It serves as a crucial intermediate in various synthetic pathways, particularly in the
pharmaceutical and flavor industries.

Physical and Chemical Properties

2,5-Dihydroxy-1,4-dithiane is a white to pale yellow crystalline powder.[1][2][3] It is the stable
dimer of mercaptoacetaldehyde and is characterized by a six-membered dithiane ring with
hydroxyl groups at the 2 and 5 positions.[4][5] This structure imparts a unique combination of
properties, including a distinct sulfurous, meaty, and toasted bread-like odor.[2][6]

Table 1: Physical and Chemical Properties of 2,5-Dihydroxy-1,4-dithiane

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b140307?utm_src=pdf-interest
http://www.thegoodscentscompany.com/data/rw1107381.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4141273.htm
https://wap.guidechem.com/question/what-are-the-characteristics-a-id168302.html
https://wap.guidechem.com/encyclopedia/2-5-dihydroxy-1-4-dithiane-dic23499.html
https://www.researchgate.net/publication/327150840_1_4-Dithiane-2_5-diol_A_Versatile_Synthon_for_the_Synthesis_of_Sulfur-containing_Heterocycles
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4141273.htm
https://www.nbinno.com/article/synthetic-fragrances/understanding-the-chemical-properties-of-2-5-dihydroxy-1-4-dithiane-for-industrial-use-gj
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

Molecular Formula CaHs02S2 [718]

Molecular Weight 152.24 g/mol [71[8]
White to pale

Appearance yellow/orange/green crystalline  [1][2][8]
powder or solid.
Sulfurous, meaty, toasted

Odor : [21[6][°]
bread-like.
108-110 °C (pure)[10], 130 °C

Melting Point (with decomposition)[1][2][71[8]  [L1[2][3][71[8][9][10]
[9], 139-146 °CJ[3]

- _ 167.7 - 207.1 °C[11], 360.87

Boiling Point ) [1][11]
°C (estimated)[1]
Slightly soluble in water;

» soluble in alcohol.[1][12] Water

Solubility - [AI[2][11][12][13]
solubility: 5.17 g/L at 20 °C[11],
0.39% at 20 °C.[2][13]
-0.276 at 22.8 °C[11], 0.020

logP (n-octanol/water) ) [1][11]
(estimated)[1]
4.9 (for a 3.9 g/L aqueous

pH : [2][11]
solution)

Flash Point 175.56 °C (348.00 °F) TCC [1]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2,5-dihydroxy-1,4-

dithiane. Various techniques have been employed to elucidate its structure.

Table 2: Spectroscopic Data for 2,5-Dihydroxy-1,4-dithiane
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. Key Findings / Available
Technique - Source(s)
ata

A patent describes the *H-NMR
spectrum showing two quartets
for the CH2 group protons at &

1H NMR [10]
=2.79 ppm and o = 3.25 ppm,
and a quartet for the CH group

proton at 6 = 4.78 ppm.

Spectra are available for
13C NMR S _ [14][15]
viewing in chemical databases.

GC-MS data is available, with
Mass Spectrometry (MS) [12][14][16]
a top peak at m/z 76.

IR spectra are available in
Infrared (IR) Spectroscopy ) [14][15]
chemical databases.

Raman spectra are available in
Raman Spectroscopy _ [14][15]
chemical databases.

Chemical Synthesis and Reactivity

2,5-Dihydroxy-1,4-dithiane is a valuable synthon for incorporating thiol groups and constructing
various sulfur-containing heterocycles.[2][5] Its bifunctional nature allows it to act as both a
nucleophile and an electrophile.[5]

Key reactions include:

o Sulfa-Michael/Aldol Cascade Reactions: It reacts with chalcones in the presence of a
bifunctional squaramide catalyst to yield trisubstituted tetrahydrothiophenes.[2][13]

» [3+3] Cycloaddition: It undergoes diastereoselective cycloaddition with azomethine imines.[2]
[13]

o Gewald Reactions: It is used in Gewald reactions to produce 2-amino-thiophene derivatives.

[5]
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This compound is a key intermediate in the synthesis of pharmaceuticals, such as the
antiretroviral drug lamivudine, and other potential antiviral and antitumor agents.[2][3][17]

Logical Flow of 2,5-Dihydroxy-1,4-dithiane Synthesis and Use

Starting Materials

Monochloroacetaldehyde Sodium Hydrosulfide (NaHS)

Aqueous Reaction
pH 7-9, 20-40°C

Yields

Core Cgmpound
2,5-Dihydroxy-1,4-dithiane

Key Intermediate Synthon for Cascade Rxn Versatile Synthon

Synthetic Applications
Y

Other S-Heterocycles
(e.g., Thiazolidines)

Lamivudine Synthesis Tetrahydrothiophene Derivatives

Click to download full resolution via product page

Caption: Synthesis pathway and key applications of 2,5-dihydroxy-1,4-dithiane.

Experimental Protocols
Synthesis of Pure 2,5-Dihydroxy-1,4-dithiane

A patented method describes the preparation of pure 2,5-dihydroxy-1,4-dithiane with a melting
point of 108-110 °C.[10]

Objective: To synthesize pure 2,5-dihydroxy-1,4-dithiane by reacting monochloroacetaldehyde
with sodium hydrogen sulfide under controlled pH.
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Materials:

e Agueous monochloroacetaldehyde solution (7-12% by weight)

e Sodium hydrogen sulfide (NaHS)

o Apparatus for controlled pH reaction, filtration, and vacuum drying

Procedure:

e Adjust the pH of the aqueous monochloroacetaldehyde solution to between 0.5 and 1.5
before initiating the reaction.[10]

¢ React stoichiometric amounts of the pH-adjusted monochloroacetaldehyde solution with
sodium hydrogen sulfide in an aqueous medium.[10]

e Maintain the temperature of the reaction mixture between 20 °C and 40 °C.[10]

o Continuously monitor and maintain the pH of the reaction mixture between 7 and 9.[10]

e The product, 2,5-dihydroxy-1,4-dithiane, precipitates out of the solution.

o Separate the obtained solid from the reaction mixture immediately or continuously via
filtration.[10]

e Wash the solid with cold water to remove any salts.[10]

e Dry the final product under mild conditions, such as at room temperature under reduced
pressure, to yield pure 2,5-dihydroxy-1,4-dithiane.[10]

React at 20-40°C Separate Precipitate

(Filtration)

Pure 2,5-Dihydroxy-
1,4-dithiane

‘Wash with
Cold Water

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of pure 2,5-dihydroxy-1,4-dithiane.
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Biological Activity and Applications

2,5-Dihydroxy-1,4-dithiane and its derivatives have demonstrated notable biological activities.

Phytogrowth-Inhibitory Activity: The compound has been reported to inhibit the root growth of
certain plant species, suggesting potential applications in agriculture.[2][3][9]

Antibacterial Activity: It possesses antibacterial properties.[2]

Pharmaceutical Intermediate: It is a critical building block for antiviral drugs like lamivudine
and entecavir, which are used in the treatment of Hepatitis B and AIDS.[3][17] It is also used
to synthesize thienodiazepine derivatives that may act as sedatives, analgesics, and muscle
relaxants.[10]

Flavor and Fragrance: Due to its unique organoleptic properties, it is used as a flavoring
agent in the food industry.[1][6][9]

Biomedical Polymers: The monomer has been used to synthesize aliphatic random
copolyesters with potential anticancer, antioxidant, and antimicrobial activity for biomedical
applications.[18]

Safety Information

2,5-Dihydroxy-1,4-dithiane is classified as harmful and requires careful handling.

e Hazards: It is harmful if swallowed, may cause skin sensitization, and poses a risk of serious
damage to the eyes.[1][8] It is also considered harmful to aquatic organisms with long-term
effects.[1][4]

Precautionary Measures: When handling, it is essential to wear suitable protective clothing,
gloves, and eye/face protection.[1][8] Work should be conducted in a well-ventilated area or
under a chemical fume hood.[19]

Storage: The compound should be stored in a cool, dry place (recommended 2-8°C) under
an inert gas like nitrogen.[7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of 2,5-dihydroxy-1,4-
dithiane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140307#physical-and-chemical-properties-of-2-5-
dihydroxy-1-4-dithiane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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